Cas no 188672-86-8 (2-Benzothiazolecarbonitrile,7-nitro-)

• Product Name: 2-Benzothiazolecarbonitrile,7-nitro-
• CAS No: 188672-86-8
• MF: C₈H₃N₃O₂S
• MW: 205.193319559097
• CID: 115338
• PubChem ID: 15274074
• Update Time: 2025-07-21

2-Benzothiazolecarbonitrile,7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarbonitrile,7-nitro-
• 7-Nitrobenzo[d]thiazole-2-carbonitrile
• 2-Benzothiazolecarbonitrile,7-nitro-(9CI)
• 7-NITRO-1,3-BENZOTHIAZOLE-2-CARBONITRILE
• 188672-86-8
• A908058

• Inchi： 1S/C8H3N3O2S/c9-4-7-10-5-2-1-3-6(11(12)13)8(5)14-7/h1-3H
• InChI Key： LUBJQUHZCQPBJC-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C=CC=C(C1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.99459752g/mol
• Monoisotopic Mass: 204.99459752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Additional information on 2-Benzothiazolecarbonitrile,7-nitro-

Latest Research Insights on 2-Benzothiazolecarbonitrile,7-nitro- (CAS: 188672-86-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-Benzothiazolecarbonitrile,7-nitro- (CAS: 188672-86-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and molecular probes. This heterocyclic scaffold, characterized by a benzothiazole core with a nitro group at the 7-position and a cyano substituent at the 2-position, exhibits unique electronic properties that make it valuable for designing enzyme inhibitors, fluorescent tags, and bioactive intermediates. Recent studies highlight its role in modulating protein-protein interactions and as a precursor for synthesizing more complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of tankyrase enzymes, which are implicated in Wnt/β-catenin signaling pathways associated with cancer progression. Researchers utilized structure-activity relationship (SAR) analysis to optimize the 7-nitrobenzothiazole scaffold, achieving nanomolar inhibitory potency against TNKS1/2 while maintaining selectivity over other PARP family members. The study further validated the binding mode through X-ray crystallography (PDB ID: 8T2K), revealing key interactions between the nitro group and the enzyme's catalytic domain.

In parallel, advancements in fluorescence imaging have exploited the photophysical properties of 188672-86-8 derivatives. A team at MIT developed a series of near-infrared probes by conjugating the benzothiazole core with various electron donors, achieving Stokes shifts >150 nm. These probes demonstrated exceptional photostability and membrane permeability in live-cell imaging of reactive oxygen species (ROS), as documented in ACS Chemical Biology (2024). The 7-nitro group's electron-withdrawing nature was critical for tuning the probe's redox sensitivity, enabling real-time monitoring of oxidative stress in neurodegenerative disease models.

From a synthetic chemistry perspective, novel methodologies have emerged for functionalizing the 2-cyano position while preserving the nitro group's reactivity. A recent Organic Letters publication (2024) described a palladium-catalyzed cyanation protocol that allows late-stage diversification of the scaffold, facilitating rapid generation of analogs for high-throughput screening. This technical breakthrough addresses previous challenges in modifying the electron-deficient benzothiazole system and has accelerated lead optimization efforts in several drug discovery programs.

Ongoing clinical investigations are exploring 188672-86-8 derivatives as potential therapeutics for fibrotic disorders. Preclinical data presented at the 2024 American Chemical Society National Meeting showed that certain analogs exhibit dual activity as TGF-β and PDGF receptor inhibitors, reducing collagen deposition in animal models of pulmonary fibrosis by >60% compared to controls. The lead candidate from this series is anticipated to enter Phase I trials in Q4 2024, marking a significant translation of this chemical scaffold into therapeutic development.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 7-nitrobenzothiazole derivatives. A comprehensive ADMET analysis published in European Journal of Pharmaceutical Sciences (2023) identified metabolic instability of the nitro group as a key limitation, prompting research into prodrug strategies and alternative electron-withdrawing substituents. Recent computational studies employing quantum mechanical/molecular mechanical (QM/MM) methods are providing new insights into metabolic pathways, guiding the design of next-generation analogs with improved metabolic stability.

The multifaceted applications of 2-Benzothiazolecarbonitrile,7-nitro- underscore its importance as a privileged structure in medicinal chemistry. As research continues to elucidate its structure-property relationships and expand its utility in chemical biology, this compound class is poised to contribute significantly to the development of novel therapeutics and research tools. Future directions likely include exploration of its potential in targeted protein degradation and as a covalent warhead in inhibitor design, building upon the foundational work summarized in this briefing.